Cas no 1262133-68-5 (3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine)

• Product Name: 3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine
• CAS No: 1262133-68-5
• MF: C₂₀H₃₀FN₃O₉
• MW: 475.465309619904
• CID: 847199
• PubChem ID: 58434488
• Update Time: 2025-04-19

3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine Chemical and Physical Properties

Names and Identifiers

• CAPECITABINE related substance USP
• 3’-O-(5’-Deoxy-α-D-ribofuranosyl) Capecitabine
• UK 383367
• 3'-(5'-Deoxy-Alfa-D-ribofuranoyl) Capecitabine
• pentyl N-[1-[(2R,3R,4S,5R)-4-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]oxy-3-hydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
• (1-(5-Deoxy-3-O-(5-deoxy-alpha-D-ribofuranosyl)-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)-carbamic acid pentyl ester
• 3'-O-(5'-Deoxy-a-D-ribofuranosyl) Capecitabine
• 5'-Deoxy-3'-O-(5-deoxy-alpha-D-ribofuranosyl)-5-fluoro-N-((pentyloxy)carbonyl)cytidine
• Cytidine, 5'-deoxy-3'-O-(5-deoxy-alpha-D-ribofuranosyl)-5-fluoro-N-((pentyloxy)carbonyl)-
• ER87HY9XV0
• Pentyl (1-((2R,3R,4S,5R)-4-(((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)oxy)-3-hydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
• 1262133-68-5
• Q27277320
• UNII-ER87HY9XV0
• Cytidine, 5'-deoxy-3'-O-(5-deoxy-alpha-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]-; 5'-Deoxy-3'-O-(5-deoxy-alpha-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]cytidine; Pentyl [1-[5-Deoxy-3-O-(5-deoxy-alpha-D-ribofuranosyl)-beta-D-ribofuranosyl]-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate
• SCHEMBL12302041
• (1-(5-DEOXY-3-O-(5-DEOXY-.ALPHA.-D-RIBOFURANOSYL)-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-2-OXO-1,2-DIHYDROPYRIMIDIN-4-YL)-CARBAMIC ACID PENTYL ESTER
• CYTIDINE, 5'-DEOXY-3'-O-(5-DEOXY-.ALPHA.-D-RIBOFURANOSYL)-5-FLUORO-N-((PENTYLOXY)CARBONYL)-
• 3'-O-(5'-DEOXY-ALPHA-D-RIBOFURANOSYL) CAPECITABINE
• 5'-DEOXY-3'-O-(5-DEOXY-.ALPHA.-D-RIBOFURANOSYL)-5-FLUORO-N-((PENTYLOXY)CARBONYL)CYTIDINE
• 3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine

• Inchi： 1S/C20H30FN3O9/c1-4-5-6-7-30-20(29)23-16-11(21)8-24(19(28)22-16)17-14(27)15(10(3)31-17)33-18-13(26)12(25)9(2)32-18/h8-10,12-15,17-18,25-27H,4-7H2,1-3H3,(H,22,23,28,29)/t9-,10-,12-,13-,14-,15-,17-,18-/m1/s1
• InChI Key： VTELESLWOUWJLQ-QGGDVEHGSA-N
• SMILES： FC1C(NC(=O)OCCCCC)=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O[C@@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O)O)=O

Computed Properties

• Exact Mass: 475.19660771g/mol
• Monoisotopic Mass: 475.19660771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Melting Point: >65°C (dec.)

3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides